Cas no 851404-49-4 (2-(4-chlorophenoxy)-N-2-(7-methyl-2-oxo-1,2-dihydroquinolin-3-yl)ethylacetamide)

• Product Name: 2-(4-chlorophenoxy)-N-2-(7-methyl-2-oxo-1,2-dihydroquinolin-3-yl)ethylacetamide
• CAS No: 851404-49-4
• MF: C₂₀H₁₉ClN₂O₃
• MW: 370.829464197159
• CID: 5919454
• PubChem ID: 4080731
• Update Time: 2025-06-08

2-(4-chlorophenoxy)-N-2-(7-methyl-2-oxo-1,2-dihydroquinolin-3-yl)ethylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenoxy)-N-(2-(7-methyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl)acetamide
• Acetamide, 2-(4-chlorophenoxy)-N-[2-(1,2-dihydro-7-methyl-2-oxo-3-quinolinyl)ethyl]-
• AB00669405-01
• 851404-49-4
• 2-(4-chlorophenoxy)-N-[2-(7-methyl-2-oxo-1H-quinolin-3-yl)ethyl]acetamide
• F0611-0450
• AKOS024587053
• 2-(4-chlorophenoxy)-N-2-(7-methyl-2-oxo-1,2-dihydroquinolin-3-yl)ethylacetamide

• Inchi： 1S/C20H19ClN2O3/c1-13-2-3-14-11-15(20(25)23-18(14)10-13)8-9-22-19(24)12-26-17-6-4-16(21)5-7-17/h2-7,10-11H,8-9,12H2,1H3,(H,22,24)(H,23,25)
• InChI Key： ULMAFALJBAAYTN-UHFFFAOYSA-N
• SMILES： C(NCCC1=CC2=C(NC1=O)C=C(C)C=C2)(=O)COC1=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 370.1084202g/mol
• Monoisotopic Mass: 370.1084202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 543
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• Density: 1.264±0.06 g/cm3(Predicted)
• Boiling Point: 657.8±55.0 °C(Predicted)
• pka: 11?+-.0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 2-(4-chlorophenoxy)-N-2-(7-methyl-2-oxo-1,2-dihydroquinolin-3-yl)ethylacetamide

Professional Introduction to Compound with CAS No. 851404-49-4 and Product Name: 2-(4-chlorophenoxy)-N-2-(7-methyl-2-oxo-1,2-dihydroquinolin-3-yl)ethylacetamide

The compound with the CAS number 851404-49-4 and the product name 2-(4-chlorophenoxy)-N-2-(7-methyl-2-oxo-1,2-dihydroquinolin-3-yl)ethylacetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered attention for its potential applications in medicinal chemistry and drug discovery. The molecular framework incorporates a 4-chlorophenoxy group and a 7-methyl-2-oxo-1,2-dihydroquinolin-3-yl moiety, which are critical for its biological activity and pharmacological properties.

Recent research in the field of cheminformatics has highlighted the importance of heterocyclic compounds in the development of novel therapeutic agents. The presence of the dihydroquinoline scaffold in this compound is particularly noteworthy, as it is known for its role in various bioactive molecules. Studies have demonstrated that modifications in this region can significantly influence the pharmacokinetic and pharmacodynamic profiles of the compound. The N-ethylacetamide side chain further contributes to the compound's solubility and metabolic stability, making it a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The 4-chlorophenoxy group serves as a versatile handle for further functionalization, allowing chemists to explore a wide range of derivatives with tailored biological activities. This flexibility is crucial in modern drug design, where precision and specificity are paramount. The combination of the dihydroquinoline core with an amide linkage has been shown to enhance binding affinity to target enzymes and receptors, making this compound an attractive scaffold for medicinal chemists.

In recent years, there has been a surge in interest regarding quinoline derivatives due to their diverse biological activities. The 7-methyl-2-oxo-1,2-dihydroquinolin-3-yl moiety in this compound is particularly interesting because it mimics structures found in naturally occurring alkaloids that have demonstrated therapeutic efficacy. For instance, derivatives of dihydroquinoline have been explored for their antimicrobial and anti-inflammatory properties. The incorporation of a methyl group at the 7-position enhances the electronic properties of the ring system, influencing its interaction with biological targets.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the core dihydroquinoline scaffold. These methods are favored for their efficiency and ability to produce complex molecules with high selectivity. Additionally, protecting group strategies are essential to prevent unwanted side reactions during multi-step synthesis.

Evaluation of the compound's pharmacological properties has revealed promising results in preclinical studies. The 4-chlorophenoxy-N-(dihydroquinolinone)ethylacetamide derivative exhibits moderate activity against certain enzymatic targets, suggesting its potential use in treating various pathological conditions. Computational modeling has been instrumental in understanding how structural modifications affect binding affinity and selectivity. These insights are crucial for guiding future synthetic efforts aimed at improving potency and reducing off-target effects.

The compound's solubility profile is another area of interest. The presence of polar functional groups such as amides enhances water solubility, which is critical for oral bioavailability and formulation development. However, achieving optimal solubility while maintaining stability remains a challenge in pharmaceutical design. Techniques such as salt formation or co-crystallization with suitable partners have been explored to enhance solubility without compromising efficacy.

Regulatory considerations play a significant role in advancing compounds like this one into clinical trials. Compliance with Good Manufacturing Practices (GMP) ensures that synthesized materials meet stringent quality standards required for human testing. Furthermore, environmental impact assessments are increasingly important as pharmaceutical companies strive to develop sustainable synthetic routes that minimize waste and hazardous byproducts.

Future directions for research on this compound include exploring its mechanism of action and potential therapeutic applications. Preclinical studies are underway to evaluate its efficacy in animal models of disease. Additionally, structure-based drug design approaches will be employed to identify new analogs with improved pharmacological profiles. Collaborations between academic institutions and pharmaceutical companies are essential for translating laboratory findings into viable therapeutic options.

The broader significance of this compound lies in its contribution to the growing library of heterocyclic-based drugs that address unmet medical needs. Innovations in synthetic methodologies continue to expand the toolkit available to medicinal chemists, enabling the rapid discovery of novel bioactive molecules. As research progresses, compounds like 2-(4-chlorophenoxy)-N-2-(7-methyl-2-oxo-1,2-dihydroquinolin-3-yl)ethylacetamide will serve as valuable building blocks for next-generation therapeutics.